Cas no 50675-23-5 ((2,2-dimethyloxan-4-yl)methanol)

• Product Name: (2,2-dimethyloxan-4-yl)methanol
• CAS No: 50675-23-5
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• MDL: MFCD11054023
• CID: 1568270
• PubChem ID: 51072184
• Update Time: 2025-10-28

(2,2-dimethyloxan-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,2-dimethyloxan-4-yl)methanol
• SureCN1192092
• (2,2-DIMETHYLTETRAHYDRO-2H-PYRAN-4-YL)METHANOL
• CTK4J2986
• Ambcb4034242
• AG-F-70596
• (2,2-dirnethyltetrahydro-2H-pyran-4-yl)methanol
• (2,2-Dimethyl-tetrahydro-pyran-4-yl)-methanol
• 2H-Pyran-4-methanol, tetrahydro-2,2-dimethyl-
• (2,?2-?Dimethyltetrahydro-?2H-?pyran-?4-?yl)?methanol
• 8441AH
• SB12895
• AMY202003235
• rac-(2,2-dimethyltetrahydro-2H-pyran-4-yl)methanol
• 2,2-Dimethyl-4-(hydroxymethyl)tetrahydropyran
• 50675-23-5
• 2,2-diMethyltetrahydro-2H-pyran-4-yl)Methanol
• SCHEMBL1192092
• CS-0106034
• DTXSID60679751
• IHXUJOUBCCPWGV-UHFFFAOYSA-N
• AKOS006306365
• MFCD11054023
• SY198125
• EN300-204479
• AS-38334
• (2,2-Dimethyl-tetrahydro-pyran-4-yl)methanol

• MDL： MFCD11054023
• Inchi： 1S/C8H16O2/c1-8(2)5-7(6-9)3-4-10-8/h7,9H,3-6H2,1-2H3
• InChI Key： IHXUJOUBCCPWGV-UHFFFAOYSA-N
• SMILES： O1CCC(CO)CC1(C)C

Computed Properties

• Exact Mass: 144.11508
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.5

Experimental Properties

• PSA: 29.46

Additional information on (2,2-dimethyloxan-4-yl)methanol

Compound CAS No. 50675-23-5: (2,2-Dimethyloxan-4-yl)methanol

The compound with CAS No. 50675-23-5, commonly referred to as (2,2-dimethyloxan-4-yl)methanol, is a cyclic ether derivative with a unique structure that has garnered attention in both academic and industrial research. This compound belongs to the class of oxolane derivatives, which are widely studied for their potential applications in organic synthesis, pharmaceuticals, and materials science. The oxane ring in this molecule is substituted with two methyl groups at the 2-position and a hydroxymethyl group at the 4-position, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of (2,2-dimethyloxan-4-yl)methanol in the development of bioactive compounds. Researchers have explored its role as an intermediate in the synthesis of complex natural products, such as terpenoids and alkaloids. The ability of this compound to undergo various transformations, including oxidation, reduction, and cyclization reactions, has made it a valuable precursor in medicinal chemistry. For instance, its use in the construction of sugar-like structures has opened new avenues for glycomics research.

The synthesis of (2,2-dimethyloxan-4-yl)methanol has been optimized through green chemistry approaches, minimizing environmental impact while ensuring high yields. One notable method involves the catalytic asymmetric synthesis using organocatalysts, which not only enhances enantioselectivity but also reduces reaction time. This approach aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.

In terms of applications, (2,2-dimethyloxan-4-yl)methanol has shown promise in polymer science as a monomer for synthesizing novel polymeric materials with tailored properties. Its ability to form stable ether linkages makes it suitable for developing biodegradable polymers, which are increasingly sought after in packaging and biomedical applications. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been extensively studied, contributing to the development of enantioenriched pharmaceutical compounds.

Recent advancements in computational chemistry have also shed light on the electronic properties of (2,2-dimethyloxan-4-yl)methanol, providing insights into its reactivity and stability. Quantum mechanical calculations have revealed that the hydroxymethyl group plays a critical role in modulating the molecule's electronic structure, influencing its participation in various chemical reactions. This understanding has facilitated the design of more efficient synthetic pathways for this compound.

Furthermore, (2,2-dimethyloxan-4-yl)methanol has been investigated for its potential as a ligand in transition metal-catalyzed reactions. Its ability to coordinate with metal centers enhances catalytic activity and selectivity, making it a valuable tool in organometallic chemistry. This property has been leveraged in the development of catalysts for olefin polymerization and cross-coupling reactions.

In conclusion, (2,2-dimethyloxan-4-yl)methanol (CAS No. 50675-23-5) is a multifaceted compound with significant implications across diverse fields of chemistry. Its unique structure and reactivity continue to drive innovative research directions, from drug discovery to sustainable materials development. As scientific advancements unfold, this compound is poised to play an even more prominent role in shaping future chemical innovations.